![molecular formula C24H22N4O5S B2977404 4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide CAS No. 533872-49-0](/img/structure/B2977404.png)
4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
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Overview
Description
4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C24H22N4O5S and its molecular weight is 478.52. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide and its derivatives have been explored for their potential in corrosion inhibition. These compounds have demonstrated significant effectiveness in protecting mild steel in acidic environments, primarily through the formation of a protective layer on the metal surface, as indicated by increased charge transfer resistance and supported by SEM micrographs. The adsorption characteristics of these inhibitors suggest a combination of physical and chemical adsorption mechanisms on the steel surface, as described by the Langmuir adsorption isotherm and supported by thermodynamic and kinetic parameters (Ammal, Prajila, & Joseph, 2018).
Biological Activities
Derivatives of this compound have been studied for various biological activities. These include antimicrobial and antioxidant properties, with certain compounds showing notable efficacy against Staphylococcus aureus and demonstrating potent antioxidant activities. The molecular structures of these compounds have been characterized by spectral studies and confirmed by single crystal X-ray diffraction methods. The in vitro biological activities suggest potential applications in developing new therapeutic agents (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).
Anticancer Properties
Further research into the anticancer properties of 1,3,4-oxadiazole derivatives, related to the core structure of this compound, has been conducted. These studies have utilized compounds synthesized from o-phenylenediamine and various acids, evaluated for their in vitro anticancer activity against multiple cancer cell lines. Some compounds have shown significant activity, particularly against breast cancer cell lines, suggesting a promising avenue for the development of new anticancer drugs (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazoles, have been found to be effective against various strains of microorganisms . They are considered a capable class of bioactive heterocyclic compounds with a wide range of biological activities .
Biochemical Pathways
Similar compounds have been found to inhibit the enzyme thioredoxin reductase, which plays a crucial role in maintaining the redox balance within cells .
Result of Action
Similar compounds have shown antifungal activity against candida albicans .
properties
IUPAC Name |
4-[benzyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O5S/c1-28(16-17-7-4-3-5-8-17)34(30,31)21-13-11-18(12-14-21)22(29)25-24-27-26-23(33-24)19-9-6-10-20(15-19)32-2/h3-15H,16H2,1-2H3,(H,25,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JINOCCBRTRTGTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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